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Introduction

Ammonium hexanitratocerate(IV), with the chemical formula (NH4)2[Ce(NOs)s], is an inorganic
compound widely recognized for its utility as a potent oxidizing agent in both organic and
inorganic chemistry.[1] Its IUPAC name is Ammonium Hexanitratocerate(IV) or alternately
Diammonium cerium(IV) nitrate.[1] This orange-red crystalline solid is soluble in water and finds
extensive application in various chemical transformations, including the synthesis of
heterocyclic compounds and the cleavage of protecting groups, making it a valuable reagent
for the drug development professional.[1]

Physicochemical Properties

A summary of the key physicochemical properties of ammonium hexanitratocerate(IV) is
presented in the table below.
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Property Value Reference
IUPAC Name Ammonium [1]
Hexanitratocerate(1V)

Alternate [IUPAC Name Diammonium cerium(IV) nitrate  [1]
Chemical Formula (NHa4)2[Ce(NOs3)s] [1]

Molar Mass 548.22 g/mol [2]
Appearance Orange-red monoclinic crystals  [1]

Melting Point 107-108 °C [1]
Solubility in Water 1.41 g/mL at 20 °C

Crystal Structure Monoclinic [1]

Coordination Number of
_ 12 [3]
Cerium

Crystallographic Data

The crystal structure of ammonium hexanitratocerate(lV) has been determined by single-crystal
X-ray diffraction. The compound crystallizes in the monoclinic system. Detailed crystallographic
data are provided in the table below, as reported in the literature.

Parameter Value Reference

Crystal System Monoclinic [41516l1718191

Inorganic Chemistry, 1968,
Reference [41[5]6]71[8](°]
7(4), 715721

Note: For complete crystallographic information, including atomic coordinates and bond
lengths/angles, researchers are directed to the original publication.

Spectroscopic Data

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://en.wikipedia.org/wiki/Ceric_ammonium_nitrate
https://en.wikipedia.org/wiki/Ceric_ammonium_nitrate
https://en.wikipedia.org/wiki/Ceric_ammonium_nitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-hexanitratocerate-_IV
https://en.wikipedia.org/wiki/Ceric_ammonium_nitrate
https://en.wikipedia.org/wiki/Ceric_ammonium_nitrate
https://en.wikipedia.org/wiki/Ceric_ammonium_nitrate
https://jeeadvancedchemistry.quora.com/What-is-the-coordination-number-of-ceric-ammonium-nitrate-NH4-2-Ce-NO3-6
https://pubs.acs.org/doi/10.1021/ic50062a020
https://www.researchgate.net/publication/283270425_Synthese_du_nitrate_de_cerium_III_ammoniacal_par_reduction_du_nitrate_de_cerium_IV_ammoniacal_par_l'ammoniac_anhydre
https://d-nb.info/1235109380/34
https://www.osti.gov/servlets/purl/2217016
https://www.researchgate.net/publication/395010195_Formation_of_a_Mn_III_-O-Ce_IV_Species_from_a_Mn_III_-hydroxo_Complex_and_Ceric_Ammonium_Nitrate
https://www.researchgate.net/publication/276395260_Reinvestigation_of_the_Reaction_of_NH42CeN036_with_Triphenylphosphine_Oxide_the_Crystal_Structure_and_Magnetic_Properties_of_mer-CeNO33OPPh33_2_CH32CO
https://pubs.acs.org/doi/10.1021/ic50062a020
https://www.researchgate.net/publication/283270425_Synthese_du_nitrate_de_cerium_III_ammoniacal_par_reduction_du_nitrate_de_cerium_IV_ammoniacal_par_l'ammoniac_anhydre
https://d-nb.info/1235109380/34
https://www.osti.gov/servlets/purl/2217016
https://www.researchgate.net/publication/395010195_Formation_of_a_Mn_III_-O-Ce_IV_Species_from_a_Mn_III_-hydroxo_Complex_and_Ceric_Ammonium_Nitrate
https://www.researchgate.net/publication/276395260_Reinvestigation_of_the_Reaction_of_NH42CeN036_with_Triphenylphosphine_Oxide_the_Crystal_Structure_and_Magnetic_Properties_of_mer-CeNO33OPPh33_2_CH32CO
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123368?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The spectroscopic signature of ammonium hexanitratocerate(IV) is crucial for its identification
and for monitoring reactions. Key spectroscopic data are summarized below.

Infrared (IR) Spectroscopy

Wavenumber (cm—?) Assignment

Data not available in a structured format in the
search results.

Raman Spectroscopy

Wavenumber (cm~—?) Assignment Reference

Oxo-bridged Ce(IV)-O-Ce(IV)
239, 149 , [10]
dinuclear complex

Ce(lV)-coordinated nitrate
1543, 748 . [10]
(bidentate mode)

UV-Vis Spectroscopy

The UV-Vis spectrum of ammonium hexanitratocerate(lV) in aqueous solution exhibits a
characteristic absorption peak.

Molar Absorptivity
Wavelength (Amax) Solvent Reference

(e)

~300-400 nm Not specified Aqueous [11]

Experimental Protocols
Synthesis of Ammonium Hexanitratocerate(lV)

A general procedure for the synthesis of ammonium hexanitratocerate(lV) involves the
electrolytic oxidation of a cerous nitrate solution in the presence of nitric acid, followed by the
addition of ammonium nitrate to crystallize the product.

Materials:
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Cerous nitrate (Ce(NO3)3-6H20)

Nitric acid (concentrated)

Ammonium nitrate (NHaNO3)

Distilled water

Procedure:

Prepare a solution of cerous nitrate in aqueous nitric acid.

» Subject the solution to electrolytic oxidation to convert Ce(lll) to Ce(IV).

 To the resulting ceric nitrate solution, add a stoichiometric amount of ammonium nitrate.
o Concentrate the solution by heating to induce crystallization.

e Cool the solution to allow for the formation of orange-red crystals of (NH4)2[Ce(NOs3)s].

o Collect the crystals by filtration, wash with a small amount of cold distilled water, and dry in a
desiccator.

Application in Organic Synthesis: Synthesis of
Quinoxaline Derivatives

Ammonium hexanitratocerate(lV) catalyzes the efficient synthesis of quinoxaline derivatives
from 1,2-diamines and 1,2-dicarbonyl compounds.

General Procedure:

e In a round-bottom flask, dissolve the 1,2-diamine (1 mmol) and the 1,2-dicarbonyl compound
(2 mmol) in a suitable solvent (e.qg., ethanol/water mixture).[12]

e Add a catalytic amount of ammonium hexanitratocerate(IV) (e.g., 10 mol%) to the solution.

o Stir the reaction mixture at room temperature.
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» Monitor the progress of the reaction by thin-layer chromatography (TLC).
» Upon completion, the product can often be isolated by simple filtration if it precipitates.[13]

 Alternatively, the reaction mixture can be worked up by adding an organic solvent (e.g.,
dichloromethane), washing with water and brine, drying the organic layer over anhydrous
sodium sulfate, and concentrating under reduced pressure.[12]

e The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol).
[14]

Signaling Pathways and Experimental Workflows

Proposed Mechanism of Alcohol Oxidation by
Ammonium Hexanitratocerate(IV)

The oxidation of alcohols by ceric ammonium nitrate is a fundamental transformation in organic
synthesis. The reaction is believed to proceed through the formation of a Ce(IV)-alcohol
complex, followed by an intramolecular electron transfer to generate a radical cation, which
then collapses to the corresponding carbonyl compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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